Cas no 1291487-51-8 (3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one)

• Product Name: 3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one
• CAS No: 1291487-51-8
• MF: C₁₆H₁₅BrN₂O
• MW: 331.207103013992
• CID: 4916362
• Update Time: 2025-08-02

3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one
• 2-Azetidinone, 3-amino-4-(4-bromophenyl)-1-(4-methylphenyl)-

• Inchi： 1S/C16H15BrN2O/c1-10-2-8-13(9-3-10)19-15(14(18)16(19)20)11-4-6-12(17)7-5-11/h2-9,14-15H,18H2,1H3
• InChI Key： PCIIFDBHQDVFBZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C2=CC=C(Br)C=C2)C(N)C1=O

Additional information on 3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one

Introduction to 3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one (CAS No. 1291487-51-8)

3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 1291487-51-8, has garnered attention due to its role in the development of novel therapeutic agents. The molecular structure of this azetidinone derivative incorporates both aromatic and heterocyclic moieties, which are pivotal in determining its pharmacological properties.

The presence of an amino group at the 3-position and a brominated phenyl ring at the 4-position contributes to the compound's reactivity and interaction with biological targets. The p-tolyl substituent at the 1-position further enhances its binding affinity to specific enzymes and receptors. These structural features make 3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one a promising candidate for further investigation in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of azetidinone scaffolds in developing antimicrobial and anti-inflammatory agents. Studies have demonstrated that modifications in the azetidinone ring can significantly alter the biological activity of these compounds. The incorporation of halogenated aromatic rings, such as the 4-bromo-phenyl group, has been shown to enhance the potency and selectivity of small molecule inhibitors.

In particular, research has indicated that compounds with a similar structural motif to 3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one exhibit promising activity against various pathogens and inflammatory conditions. The amino group at the 3-position allows for hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes. Additionally, the bromine atom at the 4-position can participate in halogen bonding, further improving binding affinity.

The p-tolyl group at the 1-position of the azetidinone ring contributes to hydrophobic interactions, which are essential for effective binding to lipid-rich environments such as cell membranes. This combination of structural features makes 3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one a versatile molecule with potential applications in multiple therapeutic areas.

Current research is focused on exploring the pharmacokinetic properties of this compound to optimize its delivery and efficacy. Preclinical studies have begun to evaluate its stability, solubility, and metabolic pathways. These studies are crucial for understanding how the compound behaves within biological systems and for identifying potential side effects or interactions with other drugs.

The synthesis of 3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic rings present in this compound.

One of the key challenges in developing new pharmaceuticals is achieving selectivity over off-target effects. The unique structural features of 3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one contribute to its high selectivity for specific biological targets. This selectivity is critical for minimizing side effects and improving patient outcomes.

Future studies are planned to investigate the mechanism of action of this compound in greater detail. Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, computational modeling techniques will be employed to predict and optimize its binding properties.

The development of novel therapeutic agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. 3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one represents an exciting example of how structural modifications can lead to innovative drug candidates. Its potential applications in treating various diseases make it a valuable addition to ongoing research efforts.

In conclusion, 3-Amino-4-(4-bromo-phenyl)-1-p-tolyl-azetidin-2-one (CAS No. 1291487-51-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued research into its pharmacological properties will contribute to advancements in drug discovery and development.